Cas no 672-76-4 (2-hydroxy-5-(propan-2-yl)cyclohepta-2,4,6-trien-1-one)

2-hydroxy-5-(propan-2-yl)cyclohepta-2,4,6-trien-1-one structure
672-76-4 structure
Product Name:2-hydroxy-5-(propan-2-yl)cyclohepta-2,4,6-trien-1-one
CAS No:672-76-4
MF:C10H12O2
MW:164.201083183289
CID:965694
PubChem ID:12649
Update Time:2025-04-19

2-hydroxy-5-(propan-2-yl)cyclohepta-2,4,6-trien-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-5-(propan-2-yl)cyclohepta-2,4,6-trien-1-one
    • 2-Hydroxy-5-isopropyl-2,4,6-cycloheptatrien-1-one
    • 2-Hydroxy-5-isopropyl-2,4,6-cycloheptatriene-1-one
    • 2-hydroxy-5-propan-2-ylcyclohepta-2,4,6-trien-1-one
    • Γ-THUJAPLICIN
    • 2-hydroxy-5-(1-methylethyl)-2,4,6-cycloheptatrien-1-one
    • 5-Isopropyl-tropolon
    • 5-isopropyltropolone
    • 5-isopropyl-tropolone
    • NSC402794
    • NSC43338
    • 2-Hydroxy-5-isopropyl- 2,4,6-cycloheptatrienone
    • 2-Hydroxy-5-isopropylcyclohepta-2,4,6-trien-1-one
    • NSC 402794
    • WLN: L7VJ BQ EY1&1
    • THUJAPLICIN, A-
    • C09905
    • AKOS006276241
    • 672-76-4
    • 2,6-Cycloheptatrien-1-one, 2-hydroxy-5-isopropyl-
    • 2-hydroxy-5-propan-2-yl-1-cyclohepta-2,4,6-trienone
    • .gamma.-Thujaplicin
    • CA2K6LJ2BV
    • 2,4,6-Cycloheptatrien-1-one, 2-hydroxy-5-(1-methylethyl)-
    • WKEWHSLZDDZONF-UHFFFAOYSA-N
    • gamma-Thujaplicine
    • MLS002608534
    • 2-hydroxy-5-isopropyl-cyclohepta-2,4,6-trien-1-one
    • pound-Thujaplicin
    • CHEMBL1275999
    • FT-0657915
    • 2,6-Cycloheptatrien-1-one, 2-hydroxy-5-(1-methylethyl)-
    • 2-oxidanyl-5-propan-2-yl-cyclohepta-2,4,6-trien-1-one
    • gamma-Thujaplicin
    • 2,4,6-Cycloheptatrien-1-one, 2-hydroxy-5-isopropyl-
    • SCHEMBL10668692
    • 4-08-00-00495 (Beilstein Handbook Reference)
    • AI3-28399
    • DTXSID2060969
    • MLS002702822
    • BDBM50330795
    • SMR001527281
    • Thujaplicin, .alpha.
    • BRN 2044323
    • NSC-402794
    • NSC 18805
    • CCG-35377
    • NCIMech_000101
    • NCI60_001566
    • .gamma.-Thujaplicine
    • A835689
    • NSC 43338
    • Q27108661
    • UNII-CA2K6LJ2BV
    • 2-Hydroxy-5-isopropyl-2,4,6-cycloheptatrien-1-one #
    • THUJAPLICIN, ALPHA
    • NSC-18805
    • NSC18805
    • NSC-43338
    • CHEBI:10578
    • THUJAPLICIN, ALPHA .gamma.-Thujaplicin .gamma.-Thujaplicine 5-Isopropyltropolone WLN: L7VJ BQ EY1&1 2,4,6-Cycloheptatrien-1-one, 2-hydroxy-5-(1-methylethyl)- 2,4,6-Cycloheptatrien-1-one, 2-hydroxy-5-isopropyl-
    • Inchi: 1S/C10H12O2/c1-7(2)8-3-5-9(11)10(12)6-4-8/h3-7H,1-2H3,(H,11,12)
    • InChI Key: WKEWHSLZDDZONF-UHFFFAOYSA-N
    • SMILES: OC1C(C=CC(=CC=1)C(C)C)=O

Computed Properties

  • Exact Mass: 164.08376
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.0041 (rough estimate)
  • Melting Point: 82°C
  • Boiling Point: 231.67°C (rough estimate)
  • Refractive Index: 1.5190 (estimate)
  • PSA: 37.3
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